1-(2,3-Dimethoxybenzoyl)-4-(2-naphthylmethyl)piperazine

• Molecular Formula: C24H26N2O3
• Molecular Weight: 390.5 g/mol
• IUPAC Name: (2,3-dimethoxyphenyl)-[4-(naphthalen-2-ylmethyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C24H26N2O3/c1-28-22-9-5-8-21(23(22)29-2)24(27)26-14-12-25(13-15-26)17-18-10-11-19-6-3-4-7-20(19)16-18/h3-11,16H,12-15,17H2,1-2H3
• InChI Key: FGENUVZMEUMVMM-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1OC)C(=O)N2CCN(CC2)CC3=CC4=CC=CC=C4C=C3

Description

1-(2,3-Dimethoxybenzoyl)-4-(2-naphthylmethyl)piperazine, also known as DNBP, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic properties. DNBP belongs to the class of piperazine derivatives and has been extensively studied for its pharmacological effects.

Mechanism of Action

The exact mechanism of action of 1-(2,3-Dimethoxybenzoyl)-4-(2-naphthylmethyl)piperazine is not fully understood. However, it is believed to act as a dopamine D2 receptor antagonist and a serotonin 5-HT1A receptor agonist. 1-(2,3-Dimethoxybenzoyl)-4-(2-naphthylmethyl)piperazine also inhibits the activity of the enzyme histone deacetylase (HDAC), which is involved in the regulation of gene expression.
Biochemical and Physiological Effects:
Studies have shown that 1-(2,3-Dimethoxybenzoyl)-4-(2-naphthylmethyl)piperazine can modulate the levels of various neurotransmitters such as dopamine, serotonin, and norepinephrine in the brain. It also has an effect on the expression of genes involved in cell growth and differentiation. 1-(2,3-Dimethoxybenzoyl)-4-(2-naphthylmethyl)piperazine has been found to induce apoptosis (programmed cell death) in cancer cells.

Advantages and Limitations for Lab Experiments

1-(2,3-Dimethoxybenzoyl)-4-(2-naphthylmethyl)piperazine has several advantages for laboratory experiments. It is easy to synthesize, has a high purity, and can be used in a wide range of concentrations. However, 1-(2,3-Dimethoxybenzoyl)-4-(2-naphthylmethyl)piperazine has some limitations as well. It has low solubility in water, which can make it difficult to use in certain experiments. Also, its mechanism of action is not fully understood, which makes it challenging to interpret the results of experiments.

Future Directions

There are several future directions for research on 1-(2,3-Dimethoxybenzoyl)-4-(2-naphthylmethyl)piperazine. One area of interest is its potential as a treatment for neurodegenerative diseases such as Parkinson's and Alzheimer's. 1-(2,3-Dimethoxybenzoyl)-4-(2-naphthylmethyl)piperazine has been found to increase the levels of brain-derived neurotrophic factor (BDNF), which is involved in the growth and survival of neurons. Another area of interest is its potential as an anticancer agent. 1-(2,3-Dimethoxybenzoyl)-4-(2-naphthylmethyl)piperazine has been found to induce apoptosis in cancer cells and inhibit tumor growth in animal models. Further research is needed to determine its efficacy in humans.
In conclusion, 1-(2,3-Dimethoxybenzoyl)-4-(2-naphthylmethyl)piperazine is a synthetic compound that has potential therapeutic properties in various fields of research. Its mechanism of action is not fully understood, but it has been found to possess antipsychotic, antidepressant, and anticancer properties. Further research is needed to fully understand its potential as a treatment for various diseases.

Synthesis Methods

The synthesis of 1-(2,3-Dimethoxybenzoyl)-4-(2-naphthylmethyl)piperazine involves the reaction of 2,3-dimethoxybenzoyl chloride with 2-naphthylmethylpiperazine in the presence of a base such as triethylamine. The reaction yields 1-(2,3-Dimethoxybenzoyl)-4-(2-naphthylmethyl)piperazine as a white solid with a high purity.

Scientific Research Applications

1-(2,3-Dimethoxybenzoyl)-4-(2-naphthylmethyl)piperazine has been studied for its potential therapeutic properties in various fields such as neurology, psychiatry, and oncology. It has been found to possess antipsychotic, antidepressant, and anticancer properties.